(3R,4R)-3,4-Hexanediol

• Molecular Formula: C6H14O2
• Molecular Weight: 118.17 g/mol
• InChI: InChI=1S/C6H14O2/c1-3-5(7)6(8)4-2/h5-8H,3-4H2,1-2H3/t5-,6-/m1/s1
• InChIKey: POFSNPPXJUQANW-PHDIDXHHSA-N

(3R,4R)-3,4-Hexanediol Properties & Sourcing

(3R,4R)-3,4-Hexanediol [(3R,4R)-hexane-3,4-diol] is a C2-symmetric chiral vicinal diol (C6H14O2, MW 118.17) whose two contiguous stereogenic centers define its utility as an enantiopure building block and chiral auxiliary [1]. Characteristic optical rotation [α]D25 = +12.08 (c 1.0, CHCl3) [2] and predicted properties including b.p. ca. 199.6 °C, density 1.0 g/cm³, and logP 0.62 [3] distinguish it from position isomers such as 1,2-hexanediol and 1,6-hexanediol [4]. Commercial product is generally offered at ≥98% chemical purity with batch-specific QC documentation (NMR, HPLC, GC) .

1

Enantiopure C2-symmetric vicinal diol building block

2

Stereochemical-control study fit

3

Batch-specific QC: NMR, HPLC, GC documentation

• [1] Yamanoi, Y., & Imamoto, T. (1997). Preparation of Enantiopure 2,2,5,5-Tetramethyl-3,4-hexanediol and Its Use in Catalytic Enantioselective Oxidation of Sulfides to Sulfoxides. J. Org. Chem., 62(24), 8560–8564. View Source
• [2] Saravanan, P., & Singh, V. K. (1998). Synthesis of (3R,4R)-Hexane-3,4-diol from D-Mannitol. J. Chem. Res. (S), 497. View Source
• [3] ChemSpider. (3R,4R)-3,4-Hexanediol (CSID:8524082). Predicted physicochemical data (ACD/Labs Percepta Platform). View Source
• [4] Wikipedia. 3,4-hexanodiol. View Source

(3R,4R)-3,4-Hexanediol Stereoisomer Substitution Risks

Chiral vicinal diols exhibit fundamentally divergent physical, chemical, and biological properties across stereoisomers. The (3R,4R) enantiomer rotates plane-polarized light positively (+12.08°), while the (3S,4S) enantiomer rotates it negatively and the racemate is optically inactive [1]. In asymmetric synthesis, the (3R,4R) diol serves as a C2-symmetric building block that directs stereochemistry predictably, whereas the meso isomer lacks the symmetry elements needed for stereochemical induction [2]. Furthermore, biological targets such as insect pheromone receptors are exquisitely stereospecific: the mosquito oviposition pheromone (MOP) can only be accessed from the (3R,4R)-configured precursor; the antipodal building block would produce the inactive enantiomer [3]. Generic “3,4-hexanediol” mixtures therefore cannot replace the defined (3R,4R) enantiomer in any context requiring reproducible stereochemical outcomes.

Enantiomer mismatch

(3S,4S) or racemic 3,4-hexanediol may reverse or abolish stereochemical induction in asymmetric synthesis.

Meso isomer interference

The achiral meso form lacks the C2-symmetry required for stereodirecting auxiliaries or ligands.

Biological stereospecificity

Targets such as pheromone receptors respond only to the (3R,4R)-configured product; the antipode may be functionally inactive.

• [1] Saravanan, P., & Singh, V. K. (1998). Synthesis of (3R,4R)-Hexane-3,4-diol from D-Mannitol. J. Chem. Res. (S), 497. View Source
• [2] Yamanoi, Y., & Imamoto, T. (1997). Preparation of Enantiopure 2,2,5,5-Tetramethyl-3,4-hexanediol... J. Org. Chem., 62(24), 8560–8564. View Source
• [3] Petersen, M. H., et al. (2018). Bidirectional Synthesis of 6-Acetoxy-5-hexadecanolide... from a C2-Symmetric Building Block Using Olefin Metathesis Reactions. Tetrahedron. View Source

(3R,4R)-3,4-Hexanediol Comparative Evidence

Optical Rotation as Enantiomer Discriminator

The (3R,4R) enantiomer of 3,4-hexanediol exhibits a specific optical rotation of [α]D25 = +12.08 (c 1.0, CHCl3) [1]. By definition, the racemic mixture (equimolar (3R,4R) and (3S,4S)) has a net rotation of 0°, as the equal and opposite contributions cancel [2]. The meso form (3R,4S) is achiral and likewise optically inactive. The (3S,4S) enantiomer, if isolated, would exhibit [α]D25 = −12.08. This 12.08° magnitude difference forms the basis for simple polarimetric identity verification and purity assessment in procurement.

Optical Rotation

Class-level

+12.08° vs. racemate 0°, (3S,4S) −12.08°

Supports enantiomer identity check

Polarimetric verification, CHCl3, 25 °C

Evidence Dimension	Specific optical rotation [α]D25
Target Compound Data	+12.08 (c 1.0, CHCl3)
Comparator Or Baseline	Racemate: 0; (3S,4S): -12.08 (theoretical); Meso: 0
Quantified Difference	Δ|α| = 12.08° between enantiomers
Conditions	Chloroform solution, c = 1.0 g/100 mL, T = 25 °C

Why This Matters

Optical rotation provides a rapid, low-cost identity test to distinguish the desired (3R,4R) enantiomer from inactive racemic or meso material that may be inadvertently supplied.

• [1] Saravanan, P., & Singh, V. K. (1998). Synthesis of (3R,4R)-Hexane-3,4-diol from D-Mannitol. J. Chem. Res. (S), 497. View Source
• [2] Wikipedia. Enantiomeric excess. View Source

Biocatalytic vs. Chemocatalytic Enantioselectivity

An enzyme cascade comprising carboligases and oxidoreductases produces (3R,4R)-3,4-hexanediol with isomeric content >99% (among stereoisomer values ranging 72%–>99%) in aqueous or organic media [1]. In contrast, heterogeneous PtGe catalysts modified with (−)-menthyl organogermanium inducers hydrogenate 3,4-hexanedione to 3,4-hexanediol with only 10% enantiomeric excess [2]. The biocatalytic route thus yields an enantiomeric purity advantage of ~90 percentage points.

Enantioselectivity

Cross-study

Biocatalytic >99% isomeric content vs. 10% ee chemocatalytic

Biocatalysis supports high ee procurement

Aqueous or CPME; PtGe vs. enzyme cascade

Evidence Dimension	Enantiomeric excess / isomeric purity
Target Compound Data	>99% isomeric content (biocatalytic cascade)
Comparator Or Baseline	10% ee (PtGe chemical hydrogenation of 3,4-hexanedione)
Quantified Difference	~90 percentage points
Conditions	Biocatalysis: aqueous buffer or CPME, lyase + oxidoreductase cascade. Chemocatalysis: Pt/SiO2-GeMen3, liquid phase, H2.

Why This Matters

For stereochemically demanding applications (e.g., chiral ligand preparation, metabolite synthesis), the >99% purity from biocatalysis eliminates the need for costly chiral chromatographic separation that a 10% ee chemocatalytic product would necessitate.

• [1] Nicolas, M., et al. (2025). Enzymatic asymmetric synthesis of all stereoisomers of aliphatic vicinal diols... Adv. Synth. Catal., 367(8). View Source
• [2] Organogermanium compounds anchored on Pt/SiO2 as chiral catalysts for the enantioselective hydrogenation of 3,4-hexanedione. (2018). J. Mol. Catal. A: Chem. View Source

Purified Enzyme vs. Whole-Cell Product Purity

Purified butanediol dehydrogenase (Bdh1p) from S. cerevisiae converts 3,4-hexanedione exclusively to enantiopure (3R,4R)-3,4-hexanediol [1]. However, when the same enzyme is used in the form of yeast extract, permeabilized cells, or an engineered strain co-expressing BDH1 and formate dehydrogenase, the product is a mixture of diol stereoisomers [1]. This demonstrates that the biocatalyst format—not just the enzyme identity—governs the stereochemical outcome.

Production Method

Head-to-head

Purified Bdh1p: enantiopure; Whole-cell: stereoisomer mixture

Method determines stereochemical purity

Verify biocatalyst format for enantiopurity

Evidence Dimension	Stereoisomer purity of 3,4-hexanediol product
Target Compound Data	Enantiopure (3R,4R)-3,4-hexanediol
Comparator Or Baseline	Mixture of diol stereoisomers (engineered strain extracts)
Quantified Difference	Single enantiomer vs. unresolved mixture
Conditions	Purified Bdh1p + NADH in vitro vs. engineered S. cerevisiae whole-cell biocatalysis with formate/formate dehydrogenase NADH regeneration

Why This Matters

Procurement specifications for enantiopure (3R,4R)-3,4-hexanediol must verify the production method; enzyme-catalysed routes using purified Bdh1p are required to guarantee enantiopurity, as cheaper whole-cell methods inherently produce stereochemically contaminated material.

• [1] Bdh1p – Enantioselective Synthesis of Vicinal (R,R)-Diols by Saccharomyces cerevisiae Butanediol Dehydrogenase. PMC4784035 / Appl. Environ. Microbiol. (2016). View Source

Chemical vs. Enzymatic Synthesis Efficiency

The classic chemical synthesis of (3R,4R)-3,4-hexanediol from D-mannitol proceeds via a multi-step protection/deprotection sequence with an overall yield of approximately 10% [1]. In contrast, the modular enzymatic cascade approach achieves product concentrations up to 60–115 mM with high conversion and >99% isomeric purity [2]. Although the yield metrics are reported differently (percentage yield vs. titre), the practical consequence is that the chemical route is prohibitively inefficient for supply, while the biocatalytic route is scalable and can be run in both aqueous and organic media [2].

Synthesis Efficiency

Cross-study

Chemical route ~10% yield; Enzymatic up to 115 mM titre

Enzymatic route may support scale-up

D-Mannitol vs. enzyme cascade; reported yields

Evidence Dimension	Overall synthesis yield / productivity
Target Compound Data	~10% overall isolated yield (chemical route)
Comparator Or Baseline	Enzymatic cascade: product concentrations 4.1–115 mM with high conversion; isomeric content 72% to >99%
Quantified Difference	Chemical route impractical for multi-gram supply; biocatalytic route demonstrated at demonstrator scale
Conditions	Chemical: D-mannitol → tetratosylate → diol (multi-step). Enzymatic: lyase + oxidoreductase cascade, aqueous buffer or CPME.

Why This Matters

Any procurement strategy relying on routine resupply of (3R,4R)-3,4-hexanediol must consider the severe yield limitation of the classical chemical route, which makes enzymatic production the only viable sourcing strategy for quantities beyond a few hundred milligrams.

• [1] Chinese Patent CN201110032949 – Photocatalytic synthesis of 3,4-hexanediol (citing Saravanan & Singh yield as ~10%). View Source
• [2] Nicolas, M., et al. (2025). Enzymatic asymmetric synthesis of all stereoisomers of aliphatic vicinal diols... Adv. Synth. Catal., 367(8). View Source

Chiral Building Block for Mosquito Pheromone Synthesis

The mannitol-derived (3R,4R)-hexa-1,5-diene-3,4-diol—a direct synthetic derivative of (3R,4R)-3,4-hexanediol—serves as the requisite C2-symmetric building block for the total synthesis of (5R,6S)-6-acetoxy-5-hexadecanolide (MOP), the oviposition pheromone of the tropical disease mosquito vector Culex quinquefasciatus [1]. Three synthetic routes were evaluated, all starting from this specific enantiomer; the required stereochemistry at C5 and C6 of MOP is dictated entirely by the (3R,4R) configuration [1]. The (3S,4S) enantiomer would yield the non-natural, biologically inactive antipode.

Pheromone Synthesis

Head-to-head

(3R,4R) precursor → bioactive MOP; (3S,4S) → inactive antipode

Enantiomer dictates natural product activity

C2-symmetric building block; olefin metathesis

Evidence Dimension	Synthetic utility for natural product stereochemical outcome
Target Compound Data	(3R,4R) precursor → (5R,6S)-MOP (bioactive natural enantiomer)
Comparator Or Baseline	(3S,4S) precursor → (5S,6R)-MOP (bio-inactive antipode)
Quantified Difference	Biological activity: natural enantiomer active; antipode inactive (qualitative binary outcome)
Conditions	Bidirectional olefin metathesis → Mitsunobu inversion; Ru-carbene/Ru-hydride catalysis

Why This Matters

In pheromone and semiochemical research, a single stereochemical error renders the product functionally useless. Only the (3R,4R) enantiomer can be the precursor for the target bioactive MOP stereoisomer, establishing a non-negotiable requirement for procurement in this application domain.

• [1] Petersen, M. H., et al. (2018). Bidirectional Synthesis of 6-Acetoxy-5-hexadecanolide, the Mosquito Oviposition Pheromone... Tetrahedron. View Source

(3R,4R)-3,4-Hexanediol Application Scenarios

Pheromone & Natural Product Total Synthesis

The (3R,4R) enantiomer is an essential C2-symmetric building block for the stereocontrolled synthesis of biologically active compounds such as the mosquito oviposition pheromone MOP. Only the (3R,4R)-configured precursor yields the correct (5R,6S) stereochemistry of the natural pheromone; the (3S,4S) antipode produces the inactive enantiomer [1], making procurement of the correct enantiomer critical for any semiochemical research or biocontrol product development.

Enantiopure Vicinal Diol Library Synthesis

The modular enzyme cascade demonstrated by Nicolas et al. (2025) produces (3R,4R)-3,4-hexanediol with >99% isomeric purity at concentrations up to 115 mM [2]. This scalable biocatalytic platform enables researchers and fine-chemical producers to access all four stereoisomers of 3,4-hexanediol and its homologues on demand, supporting the construction of diverse chiral building block libraries from bio-based aldehydes.

Chiral HPLC & Polarimetry Reference Standard

With a well-defined specific rotation of [α]D25 = +12.08 (c 1.0, CHCl3) [3], (3R,4R)-3,4-hexanediol serves as a compact, low-molecular-weight calibration standard for polarimeters and as a retention-time marker for chiral HPLC method development aimed at resolving vicinal diol enantiomers. Procurement of the enantiopure compound is essential for establishing reliable QC assays for chiral diol intermediates.

Asymmetric Catalysis Ligand Precursor

C2-symmetric vicinal diols constitute a privileged ligand class for metal-catalysed asymmetric reactions, including enantioselective sulfide oxidation and Diels–Alder cycloadditions [4]. The (3R,4R) enantiomer of 3,4-hexanediol can be elaborated into diol-derived ligands, catalysts, or chiral auxiliaries whose stereochemical performance depends absolutely on the enantiopurity of the starting diol.

Application

Selection Property

Validation Focus

Semiochemical stereocontrolled synthesis

Stereospecific (3R,4R) precursor requirement

Confirm enantiomer identity for target stereochemistry

Chiral building-block library synthesis

Reported high isomeric purity via enzymatic cascade

Validate scalable enzymatic production method

Chiral analytical method development

Defined optical rotation reference

Confirm specific rotation and retention-time consistency

Asymmetric catalysis research

C2-symmetric diol ligand scaffold

Validate enantiopurity for stereochemical induction

• [1] Petersen, M. H., et al. (2018). Bidirectional Synthesis of 6-Acetoxy-5-hexadecanolide... Tetrahedron. View Source
• [2] Nicolas, M., et al. (2025). Enzymatic asymmetric synthesis of all stereoisomers of aliphatic vicinal diols... Adv. Synth. Catal., 367(8). View Source
• [3] Saravanan, P., & Singh, V. K. (1998). Synthesis of (3R,4R)-Hexane-3,4-diol from D-Mannitol. J. Chem. Res. (S), 497. View Source
• [4] Yamanoi, Y., & Imamoto, T. (1997). Preparation of Enantiopure 2,2,5,5-Tetramethyl-3,4-hexanediol... J. Org. Chem., 62(24), 8560–8564. View Source